Cas no 77759-09-2 (2-(3-methoxy-2-nitrophenyl)ethan-1-ol)

• Product Name: 2-(3-methoxy-2-nitrophenyl)ethan-1-ol
• CAS No: 77759-09-2
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 3373944
• PubChem ID: 20563155
• Update Time: 2025-05-26

2-(3-methoxy-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANOL, 3-METHOXY-2-NITRO-
• 2-(3-methoxy-2-nitrophenyl)ethan-1-ol
• DTXSID001303760
• 3-Methoxy-2-nitrobenzeneethanol
• SCHEMBL3831148
• EN300-1815708
• 77759-09-2

• Inchi： 1S/C9H11NO4/c1-14-8-4-2-3-7(5-6-11)9(8)10(12)13/h2-4,11H,5-6H2,1H3
• InChI Key： PECHLROPLSUPDA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1[N+](=O)[O-])CCO

Computed Properties

• Exact Mass: 197.06880783Da
• Monoisotopic Mass: 197.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-(3-methoxy-2-nitrophenyl)ethan-1-ol

Introduction to 2-(3-methoxy-2-nitrophenyl)ethan-1-ol (CAS No. 77759-09-2)

2-(3-methoxy-2-nitrophenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 77759-09-2, is a significant organic compound with a rich structural framework that has garnered attention in the field of pharmaceutical chemistry and synthetic biology. This compound, featuring a nitro and methoxy substituent on a phenyl ring coupled with an ethanol side chain, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of 2-(3-methoxy-2-nitrophenyl)ethan-1-ol consists of a benzene ring substituted at the 3-position with a methoxy group (-OCH₃) and at the 2-position with a nitro group (-NO₂). The presence of these functional groups imparts distinct reactivity, making the compound a versatile building block for further chemical modifications. The ethanol moiety at the 1-position provides a hydroxyl group that can participate in various organic transformations, including esterification, etherification, and oxidation-reduction reactions.

In recent years, the pharmaceutical industry has shown increasing interest in nitroaromatic compounds due to their potential as pharmacophores in drug discovery. The nitro group, while being a well-known oxidizing agent, can also be reduced to an amine, offering multiple pathways for structural diversification. Similarly, the methoxy group enhances lipophilicity and metabolic stability, making it an attractive feature in drug design. The combination of these substituents in 2-(3-methoxy-2-nitrophenyl)ethan-1-ol suggests its utility in developing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 2-(3-methoxy-2-nitrophenyl)ethan-1-ol is its role as a precursor in synthesizing complex molecules with potential therapeutic applications. For instance, researchers have explored its use in generating derivatives that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The nitro group can be selectively reduced to an amine, which can then be further functionalized to introduce additional pharmacophoric elements. This flexibility allows chemists to tailor the compound’s properties for specific biological targets.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-(3-methoxy-2-nitrophenyl)ethan-1-ol. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient functionalization of the aromatic ring, allowing for the introduction of diverse substituents with high precision. These techniques have opened new avenues for creating structurally diverse libraries of compounds for high-throughput screening.

The compound’s relevance extends beyond pharmaceutical applications. In materials science, nitroaromatic compounds are known for their electronic properties and have been explored in organic electronics and optoelectronic devices. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups in 2-(3-methoxy-2-nitrophenyl)ethan-1-ol makes it a candidate for designing molecules with tailored electronic characteristics. Such applications are particularly promising in the development of new-generation sensors and light-emitting devices.

From an environmental chemistry perspective, understanding the reactivity and degradation pathways of compounds like 2-(3-methoxy-2-nitrophenyl)ethan-1-ol is crucial for assessing their impact on ecosystems. While nitroaromatics are known for their persistence and potential toxicity, recent studies have focused on developing greener synthetic routes to minimize environmental footprint. Catalytic processes that reduce reliance on harsh reagents and solvents are being actively pursued to make the synthesis of such compounds more sustainable.

The role of computational chemistry in studying 2-(3-methoxy-2-nitrophenyl)ethan-1-ol cannot be overstated. Molecular modeling techniques have enabled researchers to predict the compound’s behavior under various conditions, including its interaction with biological targets. This computational approach has accelerated drug discovery by allowing virtual screening of large libraries of compounds before experimental synthesis. Such integration of computational methods with traditional wet chemistry has significantly enhanced efficiency in developing new drugs.

In conclusion, 2-(3-methoxy-2-nitrophenyl)ethan-1-ol (CAS No. 77759-09-2) represents a fascinating compound with broad applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers working on developing novel materials and therapeutics. As our understanding of molecular interactions deepens and new synthetic methodologies emerge, the potential applications of this compound are likely to expand even further.